Cas no 918812-03-0 (1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine)

1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine is a substituted phenylmethanamine derivative featuring a chloro and isopropoxy functional group at the 2- and 3-positions of the benzene ring, respectively. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, or specialty materials. The presence of both electron-withdrawing (chloro) and electron-donating (isopropoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or catalytic coupling reactions. The primary amine functionality allows for further derivatization, enabling the synthesis of amides, imines, or heterocyclic scaffolds. Its structural features make it a valuable building block for medicinal chemistry research and fine chemical synthesis.
1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine structure
918812-03-0 structure
Product name:1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine
CAS No:918812-03-0
MF:C10H14ClNO
MW:199.677261829376
CID:5525938

1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine
    • [3-Chloro-2-(propan-2-yloxy)phenyl]methanamine
    • Inchi: 1S/C10H14ClNO/c1-7(2)13-10-8(6-12)4-3-5-9(10)11/h3-5,7H,6,12H2,1-2H3
    • InChI Key: GCWUYEWSPVYPQD-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC=CC(Cl)=C1OC(C)C

1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749033-250mg
(3-Chloro-2-isopropoxyphenyl)methanamine
918812-03-0 98%
250mg
¥8220.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749033-5g
(3-Chloro-2-isopropoxyphenyl)methanamine
918812-03-0 98%
5g
¥37434.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749033-1g
(3-Chloro-2-isopropoxyphenyl)methanamine
918812-03-0 98%
1g
¥16735.00 2024-04-25

Additional information on 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine

1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine (CAS No. 918812-03-0): A Comprehensive Overview

The compound 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine (CAS No. 918812-03-0) is a chemically synthesized organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically arylamines, and exhibits a combination of functional groups that contribute to its versatile properties. Recent advancements in chemical synthesis and materials science have highlighted the potential of this compound in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine is characterized by a phenyl ring substituted with a chlorine atom at the 3-position and an isopropoxy group at the 2-position. The methanamine group (-CH₂NH₂) is attached to the phenyl ring at the 1-position, creating a unique spatial arrangement that influences its chemical reactivity and physical properties. This structure has been extensively studied in recent years, with researchers exploring its potential as a building block for more complex molecules.

One of the most promising applications of CAS No. 918812-03-0 lies in its role as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its ability to undergo various nucleophilic substitutions, eliminations, and coupling reactions, making it a valuable precursor in drug discovery programs. For instance, researchers have utilized this compound to synthesize novel analogs of known pharmaceutical agents, leveraging its structural flexibility to optimize pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in drug development, 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine has shown potential in agrochemical applications. Its ability to interact with biological systems through specific receptor binding mechanisms has led to investigations into its use as a herbicide or fungicide. Field trials conducted in controlled environments have indicated that this compound exhibits moderate activity against common agricultural pests, suggesting further research into its scalability for commercial use.

From a synthetic chemistry perspective, the preparation of CAS No. 918812-03-0 involves a multi-step process that typically begins with chlorination of an aromatic substrate followed by alkylation or acylation reactions to introduce the isopropoxy group. The final step involves the introduction of the methanamine group through nucleophilic substitution or reductive amination techniques. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and cost-effective.

The physical properties of 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine are also noteworthy. It exists as a crystalline solid at room temperature with a melting point around 75°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both liquid and solid-state reactions, depending on the specific application requirements.

Moreover, computational studies using molecular modeling techniques have provided insights into the electronic structure and reactivity of this compound. Researchers have employed density functional theory (DFT) calculations to predict its interaction with various biomolecules, which has been instrumental in designing new drug delivery systems. These studies highlight the importance of understanding the molecular dynamics of such compounds to optimize their therapeutic potential.

In conclusion, CAS No. 918812-03-0, or 1-[3-Chloro-2-(propan-2-yloxy)phenyl]methanamine, represents a significant advancement in organic synthesis due to its versatile structure and wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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